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Compound of Interest

Compound Name: Fenthiaprop

Cat. No.: B1222702

Fenthiaprop: An Analysis of its Environmental Safety Profile in Comparison to Alternative
Herbicides

Introduction

Fenthiaprop is a herbicide that has been the subject of environmental safety evaluations.
Understanding its ecotoxicological profile and environmental fate is crucial for assessing its
overall impact. This guide provides a comparative analysis of Fenthiaprop's environmental
safety against other relevant herbicides, supported by experimental data and detailed
methodologies.

Ecotoxicity Profile: A Comparative Overview

The ecotoxicity of a herbicide determines its potential harm to non-target organisms. The
following table summarizes the acute toxicity of Fenthiaprop and two other widely used
herbicides, Glyphosate and Atrazine, across various environmental indicators.
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Herbicide Test Organism  Endpoint Result (mg/L) Reference
Rainbow Trout

Fenthiaprop (Oncorhynchus 96-hour LC50 >100
mykiss)

Daphnia magna 48-hour EC50 6.8

Green Algae

(Selenastrum 72-hour ErC50 0.037

capricornutum)
Rainbow Trout

Glyphosate (Oncorhynchus 96-hour LC50 8.2
mykiss)

Daphnia magna 48-hour EC50 12

Green Algae

(Scenedesmus 72-hour EC50 4.5

subspicatus)
Rainbow Trout

Atrazine (Oncorhynchus 96-hour LC50 4.5
mykiss)

Daphnia magna 48-hour EC50 6.9

Green Algae

(Selenastrum 72-hour EC50 0.043

capricornutum)

LC50: Lethal concentration for 50% of the test organisms. EC50: Effect concentration for 50%
of the test organisms. ErC50: Effect concentration for 50% of the test organisms, based on
growth rate.

Environmental Fate and Persistence

The persistence of a herbicide in the environment is a key factor in its long-term impact. The
dissipation time (DT50), the time it takes for 50% of the substance to degrade, is a standard
measure.
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Herbicide Soil Type DT50 (days) Reference

Fenthiaprop Loam 28

Glyphosate Sandy Loam 47

Atrazine Silt Loam 60

Experimental Protocols

The data presented above is derived from standardized ecotoxicological studies. Below are the

methodologies for the key experiments cited.
Acute Toxicity Test for Fish (OECD 203)

This guideline outlines a method to assess the acute toxicity of substances to fish.
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of-fenthiaprop]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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